Cas no 14017-99-3 (4(3H)-Pyrimidinone,5-[(2-hydroxyphenyl)methyl]-2,6-dimethyl-)

• Product Name: 4(3H)-Pyrimidinone,5-[(2-hydroxyphenyl)methyl]-2,6-dimethyl-
• CAS No: 14017-99-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 223767
• PubChem ID: 135478674
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-[(2-hydroxyphenyl)methyl]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-[(2-hydroxyphenyl)methyl]-2,6-dimethyl-
• 5-[(2-hydroxyphenyl)methyl]-2,6-dimethyl-1H-pyrimidin-4-one
• 5-(2-hydroxy-benzyl)-2,6-dimethyl-3H-pyrimidin-4-one
• 5-(2-hydroxybenzyl)-2,6-dimethylpyrimidin-4(1h)-one
• AC1L6O8O
• AC1Q694W
• AG-J-38209
• AR-1G5049
• CTK4C2105
• NSC112540
• 5-(2-Hydroxybenzyl)-2,6-dimethylpyrimidin-4(3H)-one
• NSC-112540
• DTXSID60296902
• 14017-99-3

• Inchi： 1S/C13H14N2O2/c1-8-11(13(17)15-9(2)14-8)7-10-5-3-4-6-12(10)16/h3-6,16H,7H2,1-2H3,(H,14,15,17)
• InChI Key： TYJFLFFGSBLJRR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CC1C(NC(C)=NC=1C)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 400.2°C at 760 mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.609
• PSA: 61.69
• LogP: 1.68310